N-[3-(7,7-Dimethyl-1,1-dioxo-1,4-thiazepan-4-yl)-3-oxopropyl]prop-2-enamide

• IUPAC Name: N-[3-(7,7-dimethyl-1,1-dioxo-1,4-thiazepan-4-yl)-3-oxopropyl]prop-2-enamide
• InChI: InChI=1S/C13H22N2O4S/c1-4-11(16)14-7-5-12(17)15-8-6-13(2,3)20(18,19)10-9-15/h4H,1,5-10H2,2-3H3,(H,14,16)
• InChI Key: OFKFOFHCZMKWNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CCS1(=O)=O)C(=O)CCNC(=O)C=C)C
• Molecular Formula: C13H22N2O4S
• Molecular Weight: 302.39 g/mol

Description

N-[3-(7,7-Dimethyl-1,1-dioxo-1,4-thiazepan-4-yl)-3-oxopropyl]prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DTZP and is a thiazepanone derivative. DTZP has unique chemical properties that make it suitable for use in scientific research.

Mechanism Of Action

The mechanism of action of DTZP is not fully understood. However, it is believed to act by inhibiting the activity of enzymes that are essential for the growth and survival of microorganisms and cancer cells. DTZP has been shown to inhibit the activity of DNA gyrase, which is an enzyme that is essential for bacterial DNA replication. It has also been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for cancer cell DNA replication.
Biochemical and Physiological Effects:
DTZP has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process that leads to programmed cell death. DTZP has also been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a role in inflammation. Additionally, DTZP has been found to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages And Limitations For Lab Experiments

DTZP has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized in a laboratory setting. Additionally, DTZP has been shown to have low toxicity in vitro and in vivo. However, there are also some limitations to using DTZP in lab experiments. It has poor solubility in water, which can make it difficult to use in some experiments. Additionally, DTZP has not been extensively studied in vivo, so its potential toxicity in animal models is not fully understood.

Future Directions

There are several future directions for research on DTZP. One potential area of research is the development of DTZP derivatives with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of DTZP and its potential applications in various scientific research fields. DTZP has shown promise as a potential antimicrobial, antitumor, and antiviral agent, and further research is needed to explore its full potential in these areas.

Synthesis Methods

DTZP can be synthesized by reacting 2-methyl-2-thiazoline-4-carboxylic acid with acetic anhydride in the presence of a base. The resulting product is then reacted with propargyl bromide to form DTZP. The synthesis method for DTZP is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

DTZP has been extensively studied for its potential applications in various scientific research fields. It has been found to have antimicrobial, antitumor, and antiviral properties. DTZP has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, DTZP has been shown to have antiviral activity against several viruses, including herpes simplex virus and human immunodeficiency virus.